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Compound of Interest

Compound Name: 2-Amino-4-methyloxazole
CAS No.: 35629-70-0
Cat. No.: B1268135
Get Quote
. J

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the operational use and disposal of 2-Amino-4-methyloxazole (CAS No.
35629-70-0). Adherence to these procedural steps is critical for ensuring a safe laboratory
environment and the integrity of your research.

Chemical Identifier: 2-Amino-4-methyloxazole CAS Number: 35629-70-0 Molecular Formula:
C4HsN20 Hazard Classification: Acute Toxicity 4, Oral (Harmful if swallowed). Causes skin and
serious eye irritation. May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 2-
Amino-4-methyloxazole. This guidance is synthesized from safety data sheets for the
compound and structurally similar chemicals.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Safety goggles with side-
shields or a full-face shield.[3]

[4]

To protect against splashes
and aerosols that can cause

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).[5] Dispose of

contaminated gloves after use.

[2]

To prevent skin contact, as the
substance causes skin
irritation.[1][2]

Body Protection

A properly fitting, buttoned lab

coat or impervious clothing.[3]

[6]

To protect the skin from

accidental contact and spills.

[6]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume

hood.[1][5] If dust or aerosols
are generated, use a NIOSH-

approved respirator.[2]

To minimize inhalation, as the
substance may cause

respiratory irritation.[1][2]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidental exposure.

Procedure

Step-by-Step Guidance

General Handling

1. Avoid all personal contact, including

inhalation.[1] 2. Work in a well-ventilated area or

a chemical fume hood.[1] 3. Do not eat, drink, or

smoke in the handling area.[7] 4. Wash hands

thoroughly after handling.[3][7]

Storage

1. Store in a tightly-closed container.[7] 2. Keep

in a cool, dry, and well-ventilated area.[7] 3.

Store away from incompatible substances such

as oxidizing agents.[8]
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Emergency and Disposal Plans

Immediate and appropriate responses to spills and proper disposal methods are critical for

laboratory safety and environmental compliance.

Plan

Procedural Steps

Spill Cleanup

1. Evacuate personnel from the immediate area.
2. Wear full personal protective equipment.[3] 3.
For liquid spills, absorb with an inert material
(e.g., diatomite, universal binders).[3] For solid
spills, sweep or vacuum up, avoiding dust
generation.[1][2] 4. Collect residue and place it
in a sealed, labeled container for disposal.[1] 5.

Wash the spill area with soap and water.[1]

First Aid

1. Eye Contact: Immediately flush eyes with
plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical
attention.[2][3] 2. Skin Contact: Immediately
wash off with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if
irritation occurs.[2][3] 3. Inhalation: Move the
person to fresh air. If breathing is difficult, give
oxygen. Seek medical attention.[3][7] 4.
Ingestion: Do NOT induce vomiting. Rinse
mouth with water. Seek immediate medical

attention.[7]

Disposal

1. Dispose of this material and its container as
hazardous waste.[7] 2. Consult local, regional,
and national hazardous waste regulations for
complete and accurate classification and
disposal procedures.[9] 3. Do not allow the

product to enter drains or waterways.[2]
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Experimental Workflow for Handling 2-Amino-4-
methyloxazole

The following diagram outlines the logical workflow for the safe handling of 2-Amino-4-

methyloxazole, from preparation to disposal.
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Caption: Logical workflow for the safe handling of 2-Amino-4-methyloxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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